6-(Isopropylthio)-3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-propan-2-ylsulfanyl-3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C13H13N5S/c1-9(2)19-12-7-6-11-15-16-13(18(11)17-12)10-5-3-4-8-14-10/h3-9H,1-2H3
• InChI Key: JDYVLEVLNGGWHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NN2C(=NN=C2C3=CC=CC=N3)C=C1
• Molecular Formula: C13H13N5S
• Molecular Weight: 271.34 g/mol

Description

6-(Isopropylthio)-3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine, also known as ITTP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. ITTP belongs to the class of triazolopyridazine compounds and has shown promising results in various biological studies.

Scientific Research Applications

Antihistaminic and Anti-inflammatory Activity

A study by Gyoten et al. (2003) explored the synthesis of triazolo[4,3-b]pyridazine derivatives and their potential as antihistaminic agents with the ability to inhibit eosinophil infiltration. One compound, TAK-427, was identified as having both antihistaminic and anti-inflammatory activities and is undergoing clinical trials for atopic dermatitis and allergic rhinitis (Gyoten et al., 2003).

Cardiovascular Applications

Sato et al. (1980) researched 1,2,4-triazolo[1,5-a]pyrimidines, closely related to triazolo[4,3-b]pyridazine, and their derivatives for potential cardiovascular benefits. The study identified compounds with significant coronary vasodilating and antihypertensive activities (Sato et al., 1980).

Anti-Diabetic Drug Development

Bindu et al. (2019) investigated a series of triazolo-pyridazine-6-yl-substituted piperazines for their potential as anti-diabetic drugs. These compounds showed promising Dipeptidyl peptidase-4 (DPP-4) inhibition, essential for managing diabetes (Bindu et al., 2019).

Structural and Computational Chemistry

Sallam et al. (2021) synthesized and characterized 6-chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine. The study focused on its structural analysis using density functional theory calculations, providing insights into the molecular structure and intermolecular interactions of similar compounds (Sallam et al., 2021).

Antimicrobial Activity

Raval and Desai (2005) synthesized N (2-methyl-7-aryl-8-cyano-(1,2,4) triazolo (1,5-a) pyridin-5-yl) phenothiazines, which demonstrated significant antibacterial and antifungal activities, indicating the potential of triazolo[4,3-b]pyridazine derivatives in antimicrobial treatments (Raval & Desai, 2005).

Antiviral Applications

Shamroukh and Ali (2008) explored the anti-HAV (Hepatitis-A virus) activity of newly synthesized triazolo[4,3-b]pyridazine derivatives, identifying compounds with promising antiviral properties against HAV (Shamroukh & Ali, 2008).

Anticonvulsant Properties

Moreau et al. (1994) investigated the anticonvulsant properties of new benzylpyridazine derivatives, including triazolopyridazines. The study found that certain compounds effectively prevented seizures, suggesting the utility of triazolo[4,3-b]pyridazine derivatives in treating epilepsy (Moreau et al., 1994).